Cas no 898772-18-4 (3'-Azetidinomethyl-3,5-dichlorobenzophenone)

• Product Name: 3'-Azetidinomethyl-3,5-dichlorobenzophenone
• CAS No: 898772-18-4
• MF: C₁₇H₁₅Cl₂NO
• MW: 320.213102579117
• MDL: MFCD03842107
• CID: 870922
• PubChem ID: 24724881
• Update Time: 2025-05-24

3'-Azetidinomethyl-3,5-dichlorobenzophenone Chemical and Physical Properties

Names and Identifiers

• [3-(azetidin-1-ylmethyl)phenyl]-(3,5-dichlorophenyl)methanone
• 3'-Azetidinomethyl-3,5-dichlorobenzophenone
• 3'-AZETIDIN-1-YLMETHYL-3,5-DICHLOROBENZOPHENONE
• 1-{[3-(3,5-DICHLOROBENZOYL)PHENYL]METHYL}AZETIDINE
• SB51066
• DTXSID40643278
• AKOS016020589
• 898772-18-4
• {3-[(Azetidin-1-yl)methyl]phenyl}(3,5-dichlorophenyl)methanone
• MFCD03842107
• (3-(Azetidin-1-ylmethyl)phenyl)(3,5-dichlorophenyl)methanone

• MDL： MFCD03842107
• Inchi： 1S/C17H15Cl2NO/c18-15-8-14(9-16(19)10-15)17(21)13-4-1-3-12(7-13)11-20-5-2-6-20/h1,3-4,7-10H,2,5-6,11H2
• InChI Key： AEMXOHJRWZGZQP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C(C1=CC=CC(=C1)CN1CCC1)=O)Cl

Computed Properties

• Exact Mass: 319.05300
• Monoisotopic Mass: 319.0530695g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 4.36800

Additional information on 3'-Azetidinomethyl-3,5-dichlorobenzophenone

Recent Advances in the Study of 3'-Azetidinomethyl-3,5-dichlorobenzophenone (CAS: 898772-18-4): A Comprehensive Research Brief

The compound 3'-Azetidinomethyl-3,5-dichlorobenzophenone (CAS: 898772-18-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential. The following sections provide a detailed overview of the current state of research, highlighting key methodologies, results, and implications for future studies.

Recent studies have explored the synthetic pathways for 3'-Azetidinomethyl-3,5-dichlorobenzophenone, emphasizing its role as a versatile intermediate in the preparation of biologically active molecules. Researchers have reported efficient synthetic routes that yield high purity and scalability, which are critical for industrial applications. For instance, a 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic method that reduces byproduct formation and improves overall yield, making the compound more accessible for further pharmacological evaluation.

In terms of biological activity, 3'-Azetidinomethyl-3,5-dichlorobenzophenone has demonstrated promising results in preliminary screenings for antimicrobial and anti-inflammatory properties. A recent in vitro study highlighted its efficacy against multidrug-resistant bacterial strains, suggesting its potential as a lead compound for new antibiotics. Additionally, molecular docking simulations have revealed strong binding affinities for key inflammatory mediators, paving the way for its use in designing novel anti-inflammatory agents. These findings were corroborated by a 2024 report in Bioorganic & Medicinal Chemistry Letters, which emphasized the compound's unique structural features that contribute to its bioactivity.

Despite these advancements, challenges remain in optimizing the pharmacokinetic and pharmacodynamic profiles of 3'-Azetidinomethyl-3,5-dichlorobenzophenone. Current research is focused on structural modifications to enhance its bioavailability and reduce potential toxicity. Collaborative efforts between academic and industrial researchers are underway to address these issues, as evidenced by recent patents filed by major pharmaceutical companies. These patents outline innovative formulations and delivery systems aimed at maximizing the therapeutic potential of this compound.

In conclusion, 3'-Azetidinomethyl-3,5-dichlorobenzophenone (CAS: 898772-18-4) represents a promising candidate for further drug development, with its synthetic accessibility and diverse biological activities making it a valuable asset in the pharmaceutical pipeline. Future research should prioritize in vivo studies and clinical trials to validate its efficacy and safety, ultimately translating these findings into tangible therapeutic solutions. This brief underscores the importance of continued investment in the study of this compound, as it holds significant promise for addressing unmet medical needs.